1-acetyl-N-{2-[methyl(phenyl)amino]propyl}piperidine-4-carboxamide

• IUPAC Name: 1-acetyl-N-[2-(N-methylanilino)propyl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H27N3O2/c1-14(20(3)17-7-5-4-6-8-17)13-19-18(23)16-9-11-21(12-10-16)15(2)22/h4-8,14,16H,9-13H2,1-3H3,(H,19,23)
• InChI Key: YKGBKBIOIFVHTD-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1CCN(CC1)C(=O)C)N(C)C2=CC=CC=C2
• Molecular Formula: C18H27N3O2
• Molecular Weight: 317.4 g/mol

Description

The compound “1-acetyl-N-{2-[methyl(phenyl)amino]propyl}piperidine-4-carboxamide” is a fentanyl analog. Fentanyl analogs are synthetic opioids that have been developed by research chemists and pharmaceutical companies. They are known for their high potential for addiction and severe adverse effects, including coma and death.

Molecular Structure Analysis

The compound is a heterocyclic tertiary aliphatic amine containing two different phenyl rings and an aromatic amide function.

Chemical Reactions Analysis

The metabolism of new fentanyl analogs can be anticipated to generally involve reactions like hydrolysis, hydroxylation (and further oxidation steps), N- and O-dealkylation, and O-methylation. Furthermore, phase II metabolic reactions can be expected comprising glucuronide or sulfate conjugate formation.

Safety and Hazards

Fentanyl analogs, including this compound, have a high potential for addiction and can cause severe adverse effects, including coma and death. They have been responsible for a growing number of severe and fatal intoxications in recent years.

Future Directions

The future directions for research on this compound could include a detailed study of its synthesis, metabolism, and pharmacological properties. Given the severe health risks associated with fentanyl analogs, there is also a need for research on strategies to prevent and treat addiction to these substances.